Cas no 298-08-8 (1-Amino-2-propanone)

• Product Name: 1-Amino-2-propanone
• CAS No: 298-08-8
• MF: C₃H₇NO
• MW: 73.0937807559967
• MDL: MFCD00869738
• CID: 268799
• PubChem ID: 215
• Update Time: 2025-04-19

1-Amino-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1-Aminopropan-2-one
• 2-Propanone, 1-amino-(8CI,9CI)
• 1-Amino-2-propanone
• 1-aminoacetone(SALTDATA: HCl)
• 1-amino-propan-2-one
• 2-Propanone,1-amino
• 2-Propanone,amino
• acetoneamine
• acetonylamine
• amino-2-propanone
• AMINO-ACETONE
• glycine methyl ketone
• 1-aminoacetone
• AMY25062
• 2-Propanone, amino-
• NS00120332
• BCDGQXUMWHRQCB-UHFFFAOYSA-N
• 298-08-8
• J-504205
• alpha-Aminoacetone
• 2-Propanone, amino- (6CI)
• D87844
• UNII-ZB4ES38S4R
• EN300-54739
• BCP21992
• ZB4ES38S4R
• C01888
• aminoacetone
• MFCD00869738
• .ALPHA.-AMINOACETONE
• Q4545767
• FT-0724650
• F3V
• amino-(6CI)-2-propanone
• DTXSID10183939
• 2-Propanone, 1-amino-
• 2-Propanone, 1-amino- (8CI,9CI)
• 1-amino-(8CI,9CI)-2-propanone
• CHEBI:17906
• AKOS010297672
• DB-050057

• MDL： MFCD00869738
• Inchi： 1S/C3H7NO/c1-3(5)2-4/h2,4H2,1H3
• InChI Key： BCDGQXUMWHRQCB-UHFFFAOYSA-N
• SMILES： O=C(C)CN

Computed Properties

• Exact Mass: 73.05280
• Monoisotopic Mass: 73.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.926
• PSA: 43.09000
• LogP: 0.23440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones